Cas no 499795-85-6 (4-2-(2,3-Dichlorophenyl)-4-methyl-1,3-thiazol-5-ylpyrimidin-2-amine)

• Product Name: 4-2-(2,3-Dichlorophenyl)-4-methyl-1,3-thiazol-5-ylpyrimidin-2-amine
• CAS No: 499795-85-6
• MF: C₁₄H₁₀Cl₂N₄S
• MW: 337.226998806
• MDL: MFCD28347950
• CID: 1543847
• PubChem ID: 91664254
• Update Time: 2025-10-31

4-2-(2,3-Dichlorophenyl)-4-methyl-1,3-thiazol-5-ylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-[2-(2,3-dichlorophenyl)-4-methyl-5-thiazolyl]-
• 4-[2-(2,3-dichlorophenyl)-4-methyl-1,3-thiazol-5-yl]pyrimidin-2-amine
• AKOS025393993
• 499795-85-6
• 6R-9014
• 4-2-(2,3-Dichlorophenyl)-4-methyl-1,3-thiazol-5-ylpyrimidin-2-amine

• MDL： MFCD28347950
• Inchi： 1S/C14H10Cl2N4S/c1-7-12(10-5-6-18-14(17)20-10)21-13(19-7)8-3-2-4-9(15)11(8)16/h2-6H,1H3,(H2,17,18,20)
• InChI Key： UVEVGJFMUPOFCK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1=NC(C)=C(C2C=CN=C(N)N=2)S1)Cl

Computed Properties

• Exact Mass: 336.0006
• Monoisotopic Mass: 336.0003229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 583.5±60.0 °C at 760 mmHg
• Flash Point: 306.7±32.9 °C
• PSA: 64.69
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

4-2-(2,3-Dichlorophenyl)-4-methyl-1,3-thiazol-5-ylpyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-2-(2,3-Dichlorophenyl)-4-methyl-1,3-thiazol-5-ylpyrimidin-2-amine

Comprehensive Overview of 4-2-(2,3-Dichlorophenyl)-4-methyl-1,3-thiazol-5-ylpyrimidin-2-amine (CAS No. 499795-85-6)

The compound 4-2-(2,3-Dichlorophenyl)-4-methyl-1,3-thiazol-5-ylpyrimidin-2-amine (CAS No. 499795-85-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a thiazole ring fused with a pyrimidine core, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery systems. 4-2-(2,3-Dichlorophenyl)-4-methyl-1,3-thiazol-5-ylpyrimidin-2-amine aligns with this trend due to its ability to interact selectively with biological targets. Its dichlorophenyl moiety enhances lipophilicity, potentially improving membrane permeability—a critical factor in drug development. This property has sparked discussions in forums and publications about its applicability in treating inflammatory diseases and oncology.

The synthesis of CAS No. 499795-85-6 involves multi-step organic reactions, often starting from 2,3-dichlorobenzaldehyde derivatives. Chemists have optimized protocols to achieve high yields while minimizing byproducts, a topic frequently searched in academic databases. Environmental considerations also play a role, with green chemistry enthusiasts exploring solvent-free or catalytic methods to produce such compounds sustainably.

From an analytical perspective, 4-2-(2,3-Dichlorophenyl)-4-methyl-1,3-thiazol-5-ylpyrimidin-2-amine is characterized using techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and confirm structural integrity, addressing common queries about quality control in fine chemical production. The compound’s stability under various pH conditions is another area of investigation, particularly for formulators designing oral dosage forms.

Beyond pharmaceuticals, this molecule’s thiazole-pyrimidine scaffold has implications in material science. Its conjugated system suggests possible utility in organic electronics, such as light-emitting diodes (LEDs) or sensors. Startups and academic labs are increasingly patenting derivatives for such applications, reflecting broader industrial interest.

Regulatory aspects of CAS 499795-85-6 remain a hot topic, especially with evolving global chemical compliance frameworks like REACH and TSCA. Manufacturers often seek guidance on proper handling, storage, and documentation—a need amplified by the rise of digital lab notebooks and blockchain-based supply chain tracking.

In summary, 4-2-(2,3-Dichlorophenyl)-4-methyl-1,3-thiazol-5-ylpyrimidin-2-amine represents a versatile chemical entity bridging multiple disciplines. Its ongoing study exemplifies the convergence of medicinal chemistry, process optimization, and emerging technologies, making it a compelling subject for researchers and industry professionals alike.